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Compound of Interest

Compound Name: Rhizoxin

Cat. No.: B1680598 Get Quote

Application Notes and Protocols for Rhizoxin in
Cell Culture
Introduction
Rhizoxin, a potent macrolide antibiotic isolated from the fungus Rhizopus microsporus, is a

powerful antimitotic agent with significant antitumor and antifungal properties.[1][2] Its primary

mechanism of action involves the disruption of microtubule dynamics, a critical process for cell

division, by binding to β-tubulin.[1][3][4] This leads to the inhibition of mitotic spindle formation

and ultimately, cell cycle arrest.[1] These characteristics make Rhizoxin a valuable tool for

cancer research and drug development. This document provides detailed protocols for the

preparation of Rhizoxin stock solutions for use in cell culture experiments, ensuring accurate

and reproducible results.
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Property Value Reference

Molecular Formula C₃₅H₄₇NO₉ [2]

Molecular Weight 625.7 g/mol [2]

Appearance White to off-white powder -

CAS Number 90996-54-6 [1]

Table 2: Solubility and Stability of Rhizoxin Stock
Solutions

Solvent Concentration
Stability at 2-
8°C

Stability at
-20°C

Reference

DMSO 1 mg/mL
Stable for 3

weeks

DMSO solutions

may be stored

frozen for 2

months

[3]

Ethanol 1 mg/mL
Stable for 3

weeks
Not specified [3]

Table 3: Recommended Storage Conditions for Rhizoxin
Form

Storage
Temperature

Shelf Life Reference

Unopened Product -20°C At least 3 years [3]

Stock Solution

(DMSO)
-20°C Up to 2 months [3]

Stock Solution

(Ethanol)
2-8°C Up to 3 weeks [3]
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Rhizoxin is a potent cytotoxic compound and should be handled with care. Always work in a

designated area, such as a chemical fume hood, and wear appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.[5][6] Avoid inhalation of the

powder and contact with skin and eyes.[5] In case of contact, wash the affected area

immediately with plenty of water.[5][6]

Preparation of a 1 mg/mL Rhizoxin Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution, which can be further

diluted to the desired working concentration for cell culture experiments.

Materials:

Rhizoxin powder

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of Rhizoxin powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Rhizoxin powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of

Rhizoxin.

Dissolution: Add the appropriate volume of sterile DMSO or ethanol to the Rhizoxin powder

to achieve a final concentration of 1 mg/mL. For example, add 1 mL of DMSO to 1 mg of

Rhizoxin.

Vortexing: Vortex the solution thoroughly until the Rhizoxin is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution, but avoid excessive heat.
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Sterilization (Optional): If necessary, the stock solution can be sterilized by filtering through a

0.22 µm syringe filter compatible with the chosen solvent.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for up to 2 months (for DMSO solutions) or at 2-8°C for

up to 3 weeks (for ethanol solutions).[3]

Preparation of Working Solutions
For cell culture experiments, the concentrated stock solution needs to be diluted to the final

working concentration in the cell culture medium. The effective concentration of Rhizoxin can

vary depending on the cell line and the experimental design, with cytotoxic activity observed at

concentrations as low as 10⁻¹⁰ M.[4] It is recommended to perform a dose-response

experiment to determine the optimal concentration for your specific cell line.

Procedure:

Thawing: Thaw a single aliquot of the Rhizoxin stock solution at room temperature.

Dilution: Serially dilute the stock solution in sterile cell culture medium to achieve the desired

final concentration. For example, to prepare a 1 µg/mL working solution from a 1 mg/mL

stock, you would perform a 1:1000 dilution.

Application: Add the final working solution to your cell cultures. Ensure that the final

concentration of the solvent (e.g., DMSO) in the culture medium is low (typically <0.1%) to

avoid solvent-induced cytotoxicity.
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Caption: Experimental workflow for preparing Rhizoxin stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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